Regioisomeric Exit Vector Differentiation: 6-yl vs. 7-yl Acetic Acid Positional Isomers
The target compound bears the acetic acid moiety at the spirocyclic 6-position (adjacent to the spiro junction on the cyclopentane ring), whereas the most closely related commercial alternative, 2-(1,4-dioxaspiro[4.4]nonan-7-yl)acetic acid (CAS 1543209-19-3), places the identical functional group at the 7-position (one carbon removed from the spiro center) . This positional shift alters the dihedral angle between the carboxylate and the dioxolane oxygen atoms, resulting in a different exit vector that can be critical for fragment-based drug design or scaffold-oriented synthesis. Both isomers share identical calculated molecular weight (186.21 g/mol), TPSA (55.76 Ų), LogP (1.0043), and hydrogen-bond donor/acceptor counts ; however, the 6-position isomer places the acetic acid closer to the spiro junction, potentially increasing steric shielding of the carboxylate and altering its pKa microenvironment. In spirocyclic NK1 antagonist programs, analogous regioisomeric variation on [4.5]-spiroether scaffolds produced >10-fold differences in binding affinity despite identical physicochemical property predictions [1].
| Evidence Dimension | Regioisomeric attachment position of acetic acid moiety on 1,4-dioxaspiro[4.4]nonane scaffold |
|---|---|
| Target Compound Data | Acetic acid attached at 6-position (C9H14O4, MW 186.21, TPSA 55.76 Ų, LogP 1.0043, Rotatable Bonds 2, H-Acceptors 3, H-Donors 1) |
| Comparator Or Baseline | 2-(1,4-Dioxaspiro[4.4]nonan-7-yl)acetic acid; acetic acid attached at 7-position (C9H14O4, MW 186.21, TPSA 55.76 Ų, LogP 1.0043, Rotatable Bonds 2, H-Acceptors 3, H-Donors 1) |
| Quantified Difference | Calculated molecular descriptors are identical; spatial displacement of carboxylate by approximately 1.5 Å and alteration of dihedral angle relative to dioxolane ring (exact values require X-ray or DFT analysis; not yet reported for this pair). Analogous [4.5]-spiroether regioisomers showed >10-fold NK1 binding affinity shifts [1]. |
| Conditions | In silico predicted properties from vendor databases; class-level binding affinity shift data from spiroether NK1 antagonist literature |
Why This Matters
For medicinal chemistry teams building spirocyclic libraries, regioisomeric substitution at the 6- vs. 7-position yields distinct three-dimensional pharmacophores despite identical calculated 2D properties, directly impacting SAR interpretation and patent composition-of-matter claims.
- [1] Spirocyclic NK1 antagonists II: [4.5]-spiroethers. Bioorganic & Medicinal Chemistry Letters, 2002. Describes >10-fold binding affinity shifts for regioisomeric spiroether NK1 antagonists. View Source
